Cas no 338391-87-0 (2-[({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)sulfanyl]acetic acid)

• Product Name: 2-[({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)sulfanyl]acetic acid
• CAS No: 338391-87-0
• MDL: MFCD01314896
• CID: 4646766
• Update Time: 2025-06-08

2-[({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)sulfanyl]acetic acid

• MDL： MFCD01314896

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 2-[({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)sulfanyl]acetic acid

2-[({[2-(Methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)sulfanyl]acetic Acid: A Comprehensive Overview

2-[({[2-(Methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)sulfanyl]acetic acid (CAS No. 338391-87-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features, including a thiophene ring, a methoxycarbonyl group, and a sulfanyl moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The thiophene ring, a five-membered heterocyclic compound, is a key structural component of many bioactive molecules. It is known for its aromatic properties and ability to form stable complexes with metal ions, making it a valuable scaffold in drug design. The presence of the methoxycarbonyl group (CH₃O-CO-) adds polarity and enhances the solubility of the compound, which is crucial for its bioavailability and pharmacokinetic properties. The sulfanyl group (S-) introduces additional reactivity and can participate in various chemical reactions, such as oxidation and conjugation with biomolecules.

In recent years, extensive research has been conducted to explore the biological activities of 2-[({[2-(Methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)sulfanyl]acetic acid. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-[({[2-(Methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)sulfanyl]acetic acid has also shown promise in cancer research. A study published in the Cancer Letters in 2020 reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings highlight the potential of this compound as a lead molecule for developing novel anticancer agents.

The pharmacokinetic properties of 2-[({[2-(Methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)sulfanyl]acetic acid have also been investigated to ensure its suitability for therapeutic use. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, it exhibits low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 2-[({[2-(Methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)sulfanyl]acetic acid (CAS No. 338391-87-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory, analgesic, and antiproliferative properties. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies for various diseases.